Cas no 2172516-00-4 (2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172516-00-4
• MF: C₁₆H₁₂N₄O₄S
• MW: 356.355881690979
• CID: 6212531
• PubChem ID: 165803003
• Update Time: 2025-06-15

2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid
• 2-{[(benzyloxy)carbonyl]amino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid
• 2172516-00-4
• EN300-1458520

• Inchi： 1S/C16H12N4O4S/c21-14(22)12-13(11-6-17-9-18-7-11)25-15(19-12)20-16(23)24-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,21,22)(H,19,20,23)
• InChI Key： RTTVZKQYTIOZHL-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(C(=O)O)=C1C1=CN=CN=C1

Computed Properties

• Exact Mass: 356.05792605g/mol
• Monoisotopic Mass: 356.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 143Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172516-00-4)

2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid, identified by its CAS number 2172516-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, incorporating a thiazole core fused with a pyrimidine moiety, which are well-documented for their broad spectrum of biological activities. The presence of a benzyloxy carbonyl group and an amino substituent further enhances its potential as a pharmacophore in drug design and development.

The structural framework of this compound is particularly intriguing due to the synergistic interaction between the thiazole and pyrimidine rings. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties, while pyrimidine-based structures are commonly found in nucleoside analogs used in antiviral and anticancer therapies. The combination of these two scaffolds, along with the functional groups present, positions 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid as a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity and improved pharmacokinetic profiles. The compound CAS No. 2172516-00-4 exemplifies this trend, as it incorporates multiple pharmacologically relevant moieties that could contribute to its efficacy. Specifically, the benzyloxy carbonyl group not only provides stability to the molecule but also serves as a protecting group in peptide synthesis, making it valuable in biologically active molecule construction. Additionally, the amino group can participate in hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor interactions.

One of the most compelling aspects of this compound is its potential application in targeting cancer-related pathways. Thiazole-pyrimidine hybrids have been extensively studied for their ability to inhibit kinases and other enzymes involved in tumor progression. For instance, derivatives of thiazole-pyrimidine have shown promise in preclinical studies as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The specific arrangement of atoms in 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid may facilitate selective binding to these targets, offering a novel therapeutic approach.

The incorporation of a pyrimidine ring also suggests potential antiviral properties. Pyrimidines are fundamental components of nucleic acids and have been widely utilized in the development of antiviral drugs due to their ability to mimic natural nucleobases and interfere with viral replication. In particular, pyrimidine-based compounds have been effective against RNA viruses by inhibiting enzymes such as RNA-dependent RNA polymerase (RdRp). Given the structural features of CAS No. 2172516-00-4, it is plausible that this compound could exhibit inhibitory effects against certain viral pathogens by targeting similar mechanisms.

Moreover, the compound's potential extends beyond oncology and virology. Its unique structural attributes make it suitable for exploring applications in neurodegenerative diseases, where thiazole-pyrimidine hybrids have demonstrated neuroprotective effects. Studies have indicated that these compounds can modulate neurotransmitter systems and reduce oxidative stress, which are key pathological features in conditions such as Alzheimer's disease and Parkinson's disease. The presence of both polar and nonpolar regions in 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid enhances its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development.

In terms of synthetic chemistry, CAS No. 2172516-00-4 presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have enabled the efficient assembly of thiazole-pyrimidine hybrids. These methods not only improve yield but also allow for modular design modifications, enabling chemists to fine-tune properties such as solubility and bioavailability.

The pharmacological evaluation of 2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid is still in its early stages; however, preliminary data suggest promising results. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines by inducing apoptosis or inhibiting proliferation. Similarly, preliminary antiviral assays indicate potential efficacy against selected viral strains through mechanisms involving interference with viral enzyme activity or replication processes. These findings underscore the need for further comprehensive studies to fully elucidate its therapeutic potential.

From a medicinal chemistry perspective, one key consideration is the optimization of pharmacokinetic properties to enhance clinical utility. Issues such as solubility, metabolic stability, and distribution must be addressed to ensure that the compound reaches its target site effectively and remains active long enough to exert therapeutic effects. Strategies such as prodrug design or covalent modifications may be employed to improve these parameters without compromising biological activity.

The growing interest in heterocyclic compounds like CAS No. 2172516-00-4 reflects broader trends in drug discovery towards rational design based on structural biology insights. High-throughput screening (HTS) combined with computational modeling allows researchers to identify promising candidates more efficiently than traditional methods alone. As computational power increases and algorithms become more sophisticated, virtual screening techniques can predict binding affinities and optimize structures before experimental validation becomes necessary.

In conclusion,2-{(benzyloxy)carbonylamino}-5-(pyrimidin-5-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172516-00-4) represents a structurally intriguing compound with multiple potential applications across various therapeutic areas including oncology,virology,nephritis etc.. Its unique combination of functional groups positions it as an attractive scaffold for further medicinal chemistry exploration while modern synthetic approaches enable access towards novel derivatives.Based on current research directions,this compound warrants continued investigation into both preclinical developmentand optimization strategies aimed at maximizingits clinical utility.